Cas no 1805599-59-0 (Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate
• CAS No: 1805599-59-0
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885621
• Update Time: 2025-05-25

Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-16-9(15)4-3-14-5(2-10)7(11)6(4)8(12)13/h3,8H,2H2,1H3
• InChI Key： SFHDYKBTOMYRQW-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C(C(=O)OC)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate

Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate: A Comprehensive Overview

Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate, identified by the CAS number 1805599-59-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and reactivity. The structure of this compound features a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a difluoromethyl group, a fluorine atom, and a methyl ester group. These substituents contribute to its unique chemical behavior and make it a valuable molecule for research and development.

The synthesis of Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient pathways for constructing such complex molecules. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the reaction yields and purity of this compound. These methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

One of the most intriguing aspects of this compound is its reactivity under various chemical transformations. The presence of electron-withdrawing groups, such as the fluorine atoms and the ester group, activates specific positions on the pyridine ring for nucleophilic or electrophilic attacks. This makes it an excellent substrate for further functionalization in drug discovery and agrochemical development. Recent studies have demonstrated its utility as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

In terms of applications, Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate has shown promise in several fields. In agriculture, it has been investigated as a potential precursor for herbicides or insecticides due to its ability to inhibit key enzymes involved in plant and insect metabolism. In pharmaceutical research, this compound serves as a valuable building block for developing drugs targeting various diseases, including cancer and infectious disorders. Its ability to modulate cellular pathways through precise molecular interactions makes it a subject of intense research interest.

Recent research has also focused on understanding the environmental fate and toxicity of Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate. Studies conducted under controlled laboratory conditions have provided insights into its degradation pathways and potential impact on ecosystems. These findings are crucial for ensuring the safe use and disposal of this compound in industrial settings. Additionally, efforts are underway to develop green chemistry approaches that minimize waste generation during its synthesis and application.

The structural complexity of this compound presents both challenges and opportunities for researchers. While its synthesis requires meticulous attention to detail, its unique properties offer vast possibilities for innovation across multiple disciplines. As advancements in analytical techniques continue to unfold, there is an increasing ability to characterize such compounds at unprecedented levels of precision. This has facilitated deeper understanding of their behavior at molecular levels, paving the way for novel applications.

In conclusion, Methyl 2-(bromomethyl)-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate stands as a testament to the ingenuity of modern chemistry. Its intricate structure, coupled with its versatile reactivity, positions it as a key player in contemporary research endeavors. As scientists continue to explore its potential, there is little doubt that this compound will contribute significantly to advancements in medicine, agriculture, and materials science.